Cas no 54553-87-6 (benzene-1,2,4-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1))

benzene-1,2,4-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1) structure
54553-87-6 structure
Product Name:benzene-1,2,4-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1)
CAS No:54553-87-6
MF:C18H16N2O6
MW:356.329444885254
CID:1589881
PubChem ID:6453026
Update Time:2025-04-21

benzene-1,2,4-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1) Chemical and Physical Properties

Names and Identifiers

    • benzene-1,2,4-tricarboxylic acid, compound with 4,5-dihydro-2-phenyl-1H-imidazole (1:1)
    • benzene-1,2,4-tricarboxylic acid - 2-phenyl-4,5-dihydro-1H-imidazole (1:1)
    • benzene-1,2,4-tricarboxylic acid,2-phenyl-4,5-dihydro-1H-imidazole
    • DTXSID70202978
    • EINECS 259-222-3
    • 54553-87-6
    • NS00088927
    • Inchi: 1S/C9H10N2.C9H6O6/c1-2-4-8(5-3-1)9-10-6-7-11-9;10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-5H,6-7H2,(H,10,11);1-3H,(H,10,11)(H,12,13)(H,14,15)
    • InChI Key: XSUIFBBMMDAUOR-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C(=O)O)C=CC=1C(=O)O)=O.N1C(C2C=CC=CC=2)=NCC1

Computed Properties

  • Exact Mass: 356.10088
  • Monoisotopic Mass: 356.100836
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 454
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 136

Experimental Properties

  • Boiling Point: 505.5°C at 760 mmHg
  • Flash Point: 273.6°C
  • PSA: 136.29
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